5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

• CAS: 916176-51-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide in Medicinal Chemistry

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged heterocyclic scaffold in modern drug discovery. Its structural resemblance to indole allows it to act as a bioisostere, interacting with a wide range of biological targets. The incorporation of a chlorine atom at the 5-position can significantly modulate the electronic properties and metabolic stability of the molecule, often leading to enhanced potency and improved pharmacokinetic profiles. Furthermore, the N-oxide functionality at the 7-position of the pyridine ring can serve as a key pharmacophoric element or a versatile synthetic handle for further functionalization. 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide is therefore a compound of considerable interest for the development of novel therapeutics, particularly in the area of kinase inhibitors. This guide provides a comprehensive overview of the synthetic pathways leading to this important molecule, with a focus on practical, field-proven methodologies.

Strategic Overview of the Synthesis

The synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide is most logically approached in a two-stage process:

• Construction of the 5-chloro-7-azaindole core: This involves the formation of the bicyclic pyrrolo[2,3-b]pyridine ring system with a chlorine substituent at the desired position.

• N-oxidation of the pyridine ring: The final step is the selective oxidation of the nitrogen atom in the pyridine ring to afford the target N-oxide.

This guide will detail two primary pathways for the synthesis of the 5-chloro-7-azaindole precursor, followed by a robust protocol for the subsequent N-oxidation.

Part 1: Synthesis of the 5-Chloro-1H-pyrrolo[2,3-b]pyridine Core

Two viable synthetic routes for the construction of the 5-chloro-7-azaindole scaffold are presented below. Route A, employing a Sonogashira coupling followed by cyclization, is a widely adopted and versatile method for the synthesis of substituted 7-azaindoles. Route B, derived from patent literature, offers an alternative approach starting from 2-amino-3-picoline.

Route A: Sonogashira Coupling and Annulation Strategy

This modern and efficient approach involves the palladium-catalyzed cross-coupling of a substituted aminopyridine with a terminal alkyne, followed by an intramolecular cyclization to form the pyrrole ring.

The Sonogashira coupling is a powerful C-C bond-forming reaction that is highly tolerant of various functional groups, making it ideal for the synthesis of complex heterocyclic systems. The choice of a trimethylsilyl-protected alkyne simplifies the handling of the volatile acetylene gas and allows for a controlled, stepwise introduction of the pyrrole ring components. The subsequent base-mediated cyclization is a classic and effective method for the formation of the indole nucleus.

Step 1: Sonogashira Coupling of 2-Amino-3-bromo-5-chloropyridine with Ethynyltrimethylsilane

Sonogashira coupling to introduce the alkyne moiety.

Protocol:

• To a solution of 2-amino-3-bromo-5-chloropyridine (1.0 eq) in a mixture of THF and triethylamine (Et₃N) (2:1 v/v) under an inert atmosphere (argon or nitrogen), add ethynyltrimethylsilane (1.2 eq), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.05 eq), and copper(I) iodide (CuI) (0.1 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 2-amino-5-chloro-3-((trimethylsilyl)ethynyl)pyridine.

Step 2: Deprotection and Cyclization to 5-Chloro-1H-pyrrolo[2,3-b]pyridine

Deprotection and intramolecular cyclization to form the azaindole core.

Protocol:

• Dissolve the 2-amino-5-chloro-3-((trimethylsilyl)ethynyl)pyridine (1.0 eq) in methanol.

• Add potassium carbonate (K₂CO₃) (2.0 eq) to the solution.

• Stir the mixture at room temperature for 1-2 hours to effect the desilylation.

• After the removal of the trimethylsilyl group is confirmed by TLC or LC-MS, heat the reaction mixture to reflux for 4-6 hours to induce cyclization.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 5-chloro-1H-pyrrolo[2,3-b]pyridine.

Parameter	Step 1: Sonogashira Coupling	Step 2: Cyclization
Key Reagents	Ethynyltrimethylsilane, Pd(PPh₃)₂Cl₂, CuI, Et₃N	K₂CO₃
Solvent	THF/Et₃N	Methanol
Temperature	Room Temperature	Reflux
Reaction Time	12-16 hours	5-8 hours (total)
Purification	Column Chromatography	Column Chromatography

Route B: Multi-step Synthesis from 2-Amino-3-picoline

This pathway, adapted from patent literature, offers an alternative strategy involving the construction of the pyrrole ring onto a pre-existing pyridine core, followed by chlorination.[1]

This route begins with the protection of the amino group of 2-amino-3-picoline to prevent side reactions in subsequent steps. The lithiation and cyclization sequence is a classical approach to form the pyrrole ring. The subsequent chlorination and dehydrogenation steps introduce the desired chloro-substituent and restore the aromaticity of the 7-azaindole system.

Step 1: N-Boc Protection of 2-Amino-3-picoline

• Dissolve 2-amino-3-picoline (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) and a base such as triethylamine (1.2 eq) or 4-(dimethylamino)pyridine (DMAP) (0.1 eq).

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain tert-butyl (3-methylpyridin-2-yl)carbamate.

Step 2: Cyclization to 7-Azaindole

• Dissolve the Boc-protected picoline (1.0 eq) in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Add a strong base such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) (2.2 eq) dropwise.

• Allow the reaction to stir at low temperature for a specified period before quenching with a suitable electrophile to initiate cyclization.

• Work up the reaction by quenching with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer, and purify by column chromatography to yield 1H-pyrrolo[2,3-b]pyridine (7-azaindole).

Step 3: Chlorination and Dehydrogenation

• The 7-azaindole is first hydrogenated to the corresponding 7-azaindoline.

• The 7-azaindoline is then subjected to chlorination using a chlorinating agent such as N-chlorosuccinimide (NCS) or liquid chlorine to introduce the chlorine atom at the 5-position.[1]

• Finally, the 5-chloro-7-azaindoline is dehydrogenated using an oxidizing agent like manganese dioxide (MnO₂) to restore the aromaticity and yield 5-chloro-1H-pyrrolo[2,3-b]pyridine.[1]

Note: The experimental details for Route B are less explicitly defined in the available literature and may require significant optimization.

Part 2: N-Oxidation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine

The final step in the synthesis is the selective oxidation of the pyridine nitrogen. This can be achieved using various oxidizing agents, with meta-chloroperoxybenzoic acid (m-CPBA) and hydrogen peroxide being the most common and effective choices.

Causality Behind Experimental Choices:

The nitrogen atom in the pyridine ring of 7-azaindole is more nucleophilic than the pyrrole nitrogen, allowing for selective oxidation. m-CPBA is a widely used and reliable reagent for the N-oxidation of pyridines due to its high reactivity and generally clean reaction profiles. Hydrogen peroxide, often in the presence of an acid catalyst, provides a more atom-economical and environmentally friendly alternative.

Final N-oxidation step to yield the target compound.

Method A: Using m-CPBA

• Dissolve 5-chloro-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in a chlorinated solvent such as dichloromethane (DCM) or chloroform (CHCl₃).

• Cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1-1.5 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium thiosulfate (Na₂S₂O₃).

• Separate the organic layer, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Method B: Using Hydrogen Peroxide

• To a solution of 7-azaindole in an organic solvent like THF, add hydrogen peroxide (H₂O₂) (1.2-2.0 eq) at a controlled temperature, typically between 5-15 °C.

• Stir the reaction for 2-5 hours.

• Upon completion, the product may precipitate from the reaction mixture and can be collected by filtration.

Parameter	Method A: m-CPBA	Method B: H₂O₂
Oxidizing Agent	meta-Chloroperoxybenzoic acid	Hydrogen Peroxide
Solvent	Dichloromethane or Chloroform	Tetrahydrofuran
Temperature	0 °C to Room Temperature	5-15 °C
Reaction Time	2-4 hours	2-5 hours
Work-up	Quenching with NaHCO₃ or Na₂S₂O₃	Filtration
Purification	Column Chromatography or Recrystallization	Filtration/Recrystallization

Part 3: Characterization of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

Thorough characterization of the final product is essential to confirm its identity and purity. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic shifts for the aromatic protons on the pyrrolo[2,3-b]pyridine core. The formation of the N-oxide will typically induce a downfield shift of the protons on the pyridine ring, particularly the proton at the 6-position.

  • ¹³C NMR: The carbon NMR spectrum will provide information about the carbon skeleton of the molecule. The carbons of the pyridine ring will also exhibit shifts upon N-oxidation.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the target compound. The expected [M+H]⁺ ion for C₇H₅ClN₂O would be observed.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the N-H stretch of the pyrrole ring and the N-O stretch of the pyridine N-oxide, typically in the region of 1200-1300 cm⁻¹.

• Melting Point (mp): Determination of the melting point is a useful indicator of the purity of the final compound.

Conclusion

The synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide can be reliably achieved through a two-stage process involving the initial construction of the 5-chloro-7-azaindole core followed by N-oxidation. The Sonogashira coupling and annulation strategy (Route A) represents a versatile and efficient method for the synthesis of the key precursor. The subsequent N-oxidation can be effectively carried out using either m-CPBA or hydrogen peroxide. Careful execution of these protocols and thorough characterization of the final product will provide researchers with a valuable building block for the development of novel and potent therapeutic agents.

References

• CN106279156A - A kind of synthetic method of 5 chlorine 7 azaindoles - Google Patents. Available at: [1]

Sources

• 1. CN106279156A - A kind of synthetic method of 5 chlorine 7 azaindoles - Google Patents [patents.google.com]

An In-depth Technical Guide to the Characterization of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide is a derivative of 7-azaindole, a scaffold of significant interest in medicinal chemistry due to its prevalence in kinase inhibitors and other therapeutic agents. The introduction of a chlorine atom at the 5-position and N-oxidation at the 7-position can significantly modulate the electronic properties, solubility, and metabolic stability of the parent molecule, making it a valuable building block for drug discovery. This guide provides a comprehensive framework for the synthesis and detailed characterization of this compound. While direct experimental data for this specific N-oxide is not extensively published, this document leverages established principles and data from closely related analogs to provide a robust, predictive, and practical guide for researchers. We will delve into the rationale behind experimental choices for synthesis and the expected outcomes from key analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Introduction: The Scientific Rationale

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core is a privileged scaffold in medicinal chemistry, known for its ability to mimic purine bases and participate in crucial hydrogen bonding interactions with biological targets.[1] Functionalization of the pyridine ring, particularly through N-oxidation, offers a strategic avenue to alter the molecule's properties.[2] The N-oxide moiety can act as a hydrogen bond acceptor, improve aqueous solubility, and influence the reactivity of the pyridine ring. The 5-chloro substituent further modifies the electronic landscape of the molecule, potentially enhancing binding affinities or altering metabolic pathways.

This guide is structured to provide a self-validating workflow for any researcher embarking on the synthesis and characterization of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide. Each proposed step is grounded in established chemical principles and supported by data from analogous compounds.

Proposed Synthetic Pathway and Rationale

The most direct and widely adopted method for the formation of pyridine N-oxides is the oxidation of the corresponding pyridine.[3][4] The starting material, 5-Chloro-1H-pyrrolo[2,3-b]pyridine, is commercially available.

Experimental Protocol: Synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

• Reagents and Solvents:

  • 5-Chloro-1H-pyrrolo[2,3-b]pyridine

  • meta-Chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid.

  • Dichloromethane (DCM) or another suitable inert solvent.

  • Saturated sodium bicarbonate solution.

  • Anhydrous magnesium sulfate or sodium sulfate.

• Procedure:

  • Dissolve 5-Chloro-1H-pyrrolo[2,3-b]pyridine (1 equivalent) in DCM at 0 °C.

  • Slowly add a solution of m-CPBA (1.1-1.5 equivalents) in DCM to the reaction mixture. The use of a slight excess of the oxidizing agent ensures complete conversion of the starting material.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate to neutralize the excess m-CPBA and the resulting meta-chlorobenzoic acid.

  • Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for the preparation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Comprehensive Characterization: A Predictive Approach

The following sections detail the expected characterization data for 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide based on the analysis of its parent compound and related derivatives.

Mass Spectrometry (MS)

Mass spectrometry is a critical first step to confirm the molecular weight of the synthesized compound.

• Expected Molecular Weight: The molecular formula for 5-Chloro-1H-pyrrolo[2,3-b]pyridine is C₇H₅ClN₂. The introduction of an oxygen atom to form the N-oxide results in a molecular formula of C₇H₅ClN₂O .

  • Monoisotopic Mass: 168.01 g/mol for C₇H₅ClN₂ + 16.00 g/mol for O = 184.01 g/mol .

• Expected Fragmentation: In electrospray ionization (ESI) mass spectrometry, the protonated molecule [M+H]⁺ would be expected at m/z 185.02. A characteristic isotopic pattern for one chlorine atom (approximately 3:1 ratio for ³⁵Cl and ³⁷Cl) should be observed for the molecular ion peak.

Parameter	Predicted Value
Molecular Formula	C₇H₅ClN₂O
Molecular Weight	184.60 g/mol
Monoisotopic Mass	184.01 g/mol
Expected [M+H]⁺	185.02 m/z
Expected [M+Na]⁺	207.00 m/z

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure. The N-oxide functionality is expected to induce significant changes in the chemical shifts of the protons on the pyridine ring.

• ¹H NMR: The protons on the pyridine ring (H4 and H6) are expected to shift downfield compared to the non-oxidized precursor due to the electron-withdrawing nature of the N-oxide group. The pyrrole protons (H1, H2, and H3) will be less affected.

• ¹³C NMR: Similar to the proton NMR, the carbon atoms of the pyridine ring will experience a downfield shift.

Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)

Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale
1 (NH)	11.5 - 12.5	-	Broad singlet, typical for pyrrole NH.
2 (CH)	7.5 - 7.8	125 - 130	Doublet of doublets, coupled to H1 and H3.
3 (CH)	6.5 - 6.8	100 - 105	Doublet of doublets, coupled to H1 and H2.
4 (CH)	8.0 - 8.3	135 - 140	Singlet or narrow doublet, downfield shift due to N-oxide.
6 (CH)	8.2 - 8.5	140 - 145	Singlet or narrow doublet, significant downfield shift due to N-oxide.
7a (C)	-	145 - 150	Quaternary carbon.
3a (C)	-	120 - 125	Quaternary carbon.
5 (C-Cl)	-	115 - 120	Quaternary carbon bearing chlorine.

Note: These are estimated values and should be confirmed by experimental data.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying key functional groups.

• N-O Stretch: A strong absorption band characteristic of the N-oxide group is expected in the range of 1200-1300 cm⁻¹.

• N-H Stretch: A broad absorption band for the pyrrole N-H stretch is expected around 3100-3300 cm⁻¹.

• C=C and C=N Stretches: Aromatic ring stretching vibrations will appear in the 1400-1600 cm⁻¹ region.

Functional Group	Predicted IR Absorption Range (cm⁻¹)
N-H (pyrrole)	3100 - 3300 (broad)
Aromatic C-H	3000 - 3100
C=C, C=N (aromatic)	1400 - 1600
N-O (N-oxide)	1200 - 1300 (strong)
C-Cl	700 - 800

Diagram of the Characterization Workflow

Caption: A logical workflow for the comprehensive characterization of the target compound.

Trustworthiness and Self-Validation

The protocols and predictive data presented in this guide are designed to be a self-validating system. A successful synthesis and characterization will result in a convergence of data from all analytical techniques. For instance, the molecular weight confirmed by MS must correspond to the structure elucidated by NMR, which in turn must be consistent with the functional groups identified by IR spectroscopy. Any deviation from the expected data should prompt a re-evaluation of the synthesis, purification, or analytical methods.

Conclusion

References

• Gribble, G. W. (2010). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo[2,3-b]pyridine). Journal of Heterocyclic Chemistry, 47(3), 561-597. [Link]

• PubChem. (n.d.). 1H-Pyrrolo[2,3-b]pyridine. National Center for Biotechnology Information. [Link]

• Wang, X., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry, 11(10), 1186-1195. [Link]

• PubChem. (n.d.). 5-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• Štarha, P. S., & Trávníček, Z. (2013). 5-Bromo-1H-pyrrolo[2,3-b]pyridine. Acta Crystallographica Section E: Structure Reports Online, 69(3), o381. [Link]

• PubChem. (n.d.). 5-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• Kumar, V., et al. (2007). Synthesis of 7-azaindole and 7-azaoxindole derivatives through a palladium-catalyzed cross-coupling reaction. The Journal of Organic Chemistry, 72(19), 7421-7424. [Link]

• Google Patents. (n.d.). Preparation method for 4-substituted-7-azaindole.

• Rasmussen, J., et al. (2023). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 28(11), 4471. [Link]

• Langer, P., et al. (2011). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. University of Rostock. [Link]

• Organic Chemistry Portal. (n.d.). Azaindole synthesis. [Link]

• Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4), 981-992. [Link]

• Hazra, D. K. (2019). WEAK INTER MOLECULAR INTERACTIONS: CRYSTAL STRUCTURE AND HIRSHFELD SURFACE ANALYSIS. International Journal of Emerging Technologies and Innovative Research, 6(5), 36-41. [Link]

• Supporting Information for N-oxidation of Pyridine Derivatives. (n.d.). [Link]

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• 4. rsc.org [rsc.org]

5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide HPLC analysis

An In-Depth Technical Guide to the HPLC Analysis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically detailed framework for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide. This molecule, belonging to the 7-azaindole class of compounds, is of significant interest in pharmaceutical research due to the role of 1H-pyrrolo[2,3-b]pyridine derivatives as potent kinase inhibitors.[1] The N-oxide functionalization of the pyridine ring is a key chemical modification explored in medicinal chemistry.[2] Accurate and reliable quantification of this analyte is critical for purity assessment, stability studies, and quality control in drug development.

This document is structured to provide not just a protocol, but a deep dive into the scientific rationale behind the methodological choices, empowering researchers to not only replicate the method but also to troubleshoot and adapt it as needed.

Physicochemical Properties and Chromatographic Challenges

A successful HPLC method is built upon a thorough understanding of the analyte's chemical nature. While specific experimental data for 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide is not widely published, we can infer its properties from its structural components: the 7-azaindole core and the N-oxide group.

• Polarity: The pyridine N-oxide moiety significantly increases the polarity of the molecule compared to its non-oxidized parent. This high polarity presents a primary challenge in reversed-phase (RP) HPLC, where highly polar compounds often exhibit poor retention and elute at or near the solvent front with conventional C18 columns and mobile phases.[3]

• pKa: Pyridine N-oxides are generally weak bases. The pKa of the conjugate acid is crucial in determining the analyte's charge state at a given mobile phase pH, which in turn profoundly impacts retention in RP-HPLC.

• UV Absorbance: The fused aromatic ring system of the 1H-pyrrolo[2,3-b]pyridine core suggests strong UV absorbance, making UV detection a suitable choice for quantification.

Strategic HPLC Method Development

Given the anticipated high polarity, a standard RP-HPLC approach may be insufficient. The following details the strategic thinking behind developing a reliable method.

Column Selection: Beyond Standard C18

Standard C18 columns may not provide adequate retention for polar N-oxides.[3] Therefore, alternative stationary phases should be considered:

• Polar-Embedded C18 Columns: These columns have a polar group (e.g., amide, carbamate) embedded in the alkyl chain. This modification enhances the retention of polar analytes and provides alternative selectivity.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for very polar compounds that are poorly retained in reversed-phase.[3] In HILIC, a polar stationary phase (e.g., bare silica, diol, or amide) is used with a mobile phase rich in organic solvent (typically acetonitrile) and a small amount of aqueous buffer.

For this guide, we will focus on a robust polar-embedded RP-HPLC method, as it is often more readily available in QC labs and can be more rugged than HILIC for routine analysis.

Mobile Phase Optimization: The Key to Retention and Peak Shape

The mobile phase composition is the most powerful tool for controlling retention and selectivity.

• Organic Modifier: Acetonitrile is generally preferred over methanol for pyridine-containing compounds due to its lower viscosity and different selectivity. A gradient elution from a low to a high concentration of acetonitrile will be employed to ensure elution of any less polar impurities.[4]

• Aqueous Phase and pH Control: The pH of the mobile phase is critical. For a basic compound like a pyridine N-oxide, working at a mid-range pH (e.g., 6.5-7.5) can ensure the analyte is in a consistent, neutral state, promoting better retention and peak shape. A phosphate buffer is a good choice for this pH range due to its excellent buffering capacity.[5]

• Flow Rate and Temperature: A flow rate of 1.0 mL/min is a standard starting point for a 4.6 mm ID column. Column temperature can be maintained at around 30°C to ensure reproducibility.[4]

Wavelength Selection for Optimal Sensitivity

To determine the optimal detection wavelength, a UV scan of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide in the mobile phase should be performed. Based on the UV spectra of similar pyrrolo[3,4-c]pyridine derivatives, a wavelength in the range of 230-290 nm is likely to provide good sensitivity.[6] For the purpose of this guide, we will use a wavelength of 254 nm, a common choice for aromatic compounds.[5]

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with built-in checks for suitability.

Instrumentation and Materials

• HPLC System: An Agilent 1100/1200 series or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD) or UV detector.

• Column: Waters XBridge BEH C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent polar-embedded C18 column.

• Chemicals:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium dihydrogen phosphate (KH2PO4) (AR grade)

  • Orthophosphoric acid (AR grade)

  • Water (Milli-Q or equivalent)

  • 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide reference standard

Preparation of Solutions

• Mobile Phase A (Aqueous Buffer): Dissolve 1.36 g of KH2PO4 in 1 L of water. Adjust the pH to 6.5 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile.

• Diluent: A 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B.

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solution (10 µg/mL): Pipette 10 mL of the Standard Stock Solution into a 100 mL volumetric flask and dilute to volume with the diluent.

Chromatographic Conditions

Parameter	Value
Column	Waters XBridge BEH C18 (150 mm x 4.6 mm, 3.5 µm)
Mobile Phase	A: 10 mM KH2PO4, pH 6.5B: Acetonitrile
Gradient Program	0-2 min: 10% B2-15 min: 10% to 90% B15-18 min: 90% B18-18.1 min: 90% to 10% B18.1-25 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Analytical Workflow Diagram

Caption: HPLC analytical workflow for 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Method Validation: Ensuring Trustworthiness and Reliability

The developed method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is fit for its intended purpose.[7]

System Suitability

Before any sample analysis, the suitability of the chromatographic system must be verified. This is done by injecting the working standard solution five times.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
% RSD of Peak Area	≤ 2.0%

Specificity and Stability-Indicating Properties

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. To establish the method as stability-indicating, forced degradation studies should be performed.[8][9]

• Acid Degradation: 0.1 M HCl at 60 °C for 24 hours.

• Base Degradation: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H2O2 at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105 °C for 24 hours.

• Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

The method is considered stability-indicating if the degradation products are well-resolved from the main peak of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Linearity

The linearity of the method should be established by analyzing a series of at least five concentrations of the reference standard over a range of 50% to 150% of the target concentration (e.g., 5 µg/mL to 15 µg/mL). The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

Accuracy and Precision

• Accuracy: Determined by the recovery of a known amount of analyte spiked into a placebo matrix. The recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day precision): The % RSD of six replicate determinations at 100% of the test concentration should be ≤ 2.0%.

  • Intermediate Precision (Inter-day precision): The analysis should be repeated on a different day by a different analyst. The % RSD should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

Logical Framework for Method Development

Caption: Logical flow for HPLC method development and validation.

References

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. Available at: [Link]

• Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). ResearchGate. Available at: [Link]

• 5-Bromo-1H-pyrrolo[2,3-b]pyridine. ResearchGate. Available at: [Link]

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available at: [Link]

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• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL-2,3-DIHYDRO-6-METHYL-1,3-DIOXO-1H-PYRROLO[3,4-c]PYRIDINE. Acta Poloniae Pharmaceutica - Drug Research. Available at: [Link]

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• Development And Validation Of Stability Indicating HPLC Method For Estimation Of Pyrazinamide In Plasma. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. RSC Advances. Available at: [Link]

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An In-Depth Technical Guide to the Mass Spectrometry of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide is a heterocyclic organic compound of significant interest in medicinal chemistry and drug development. As a derivative of 7-azaindole, this class of molecules is explored for its potential as kinase inhibitors and other therapeutic agents. The introduction of an N-oxide functional group can modulate the electronic properties, solubility, and metabolic profile of the parent molecule, making it a key area of investigation in drug design.

Mass spectrometry is an indispensable analytical technique for the characterization of such novel compounds. It provides crucial information regarding molecular weight, elemental composition, and structural features through the analysis of fragmentation patterns. This guide offers a comprehensive overview of the mass spectrometric analysis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide, intended to equip researchers with the foundational knowledge and practical insights required for its unambiguous identification and structural elucidation.

I. Fundamental Principles of Mass Spectrometry for the Analysis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. The process involves the ionization of a sample followed by the separation of the resulting ions in a mass analyzer and their subsequent detection. For a molecule like 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide, "soft" ionization techniques are generally preferred to minimize in-source fragmentation and preserve the molecular ion.

A. Ionization Techniques

Electrospray Ionization (ESI): ESI is a soft ionization technique that is well-suited for polar and thermally labile molecules like N-oxides.[1] In ESI, a high voltage is applied to a liquid sample solution, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions.[2] For 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide, positive ion mode ESI is typically employed, resulting in the formation of the protonated molecule, [M+H]⁺.

B. Mass Analyzers

Quadrupole Time-of-Flight (Q-TOF): Q-TOF mass spectrometers combine a quadrupole mass filter with a time-of-flight analyzer. The quadrupole can be used to select a specific ion (precursor ion) for fragmentation, and the TOF analyzer separates the resulting fragment ions (product ions) based on their flight time to the detector. This setup is ideal for tandem mass spectrometry (MS/MS) experiments, which are crucial for structural elucidation.[3][4]

Orbitrap Mass Analyzer: The Orbitrap is a high-resolution mass analyzer that traps ions in an electrostatic field and measures their oscillation frequencies.[5] These frequencies are then converted into precise m/z values using a Fourier transform. The high resolution and mass accuracy of the Orbitrap allow for the confident determination of the elemental composition of the parent molecule and its fragments.[6][7]

II. Predicted Mass Spectrum and Elemental Composition

The first step in the mass spectrometric analysis of a novel compound is the accurate determination of its molecular weight and elemental composition.

Molecular Formula: C₇H₅ClN₂O Monoisotopic Mass: 168.01415 Da

High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition. The measured accurate mass of the protonated molecule [M+H]⁺ should be within a few parts per million (ppm) of the theoretical value.

Table 1: Theoretical Isotopic Distribution for the Protonated Molecule [C₇H₆ClN₂O]⁺

m/z (Da)	Relative Abundance (%)
169.02198	100.00
170.02534	8.08
171.01903	32.48
172.02239	2.62

The characteristic isotopic pattern of chlorine (³⁵Cl:³⁷Cl ≈ 3:1) results in a significant M+2 peak at approximately 32% of the intensity of the monoisotopic peak, providing a clear signature for the presence of a single chlorine atom in the molecule.[8]

III. Experimental Protocol: High-Resolution Mass Spectrometry of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

This section outlines a detailed, step-by-step methodology for acquiring high-resolution mass spectra of the target compound using an ESI-Q-TOF mass spectrometer.

A. Sample Preparation

• Stock Solution: Accurately weigh approximately 1 mg of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide and dissolve it in 1 mL of a suitable solvent such as methanol or acetonitrile to create a 1 mg/mL stock solution.

• Working Solution: Dilute the stock solution with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of 1-10 µg/mL.[9] The optimal concentration should be determined empirically to achieve good signal intensity without causing detector saturation.

B. Instrumentation and Parameters

• Mass Spectrometer: A quadrupole time-of-flight (Q-TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Capillary Voltage: 3.5 - 4.5 kV.

• Sampling Cone Voltage: 20 - 40 V.

• Source Temperature: 100 - 120 °C.

• Desolvation Temperature: 250 - 350 °C.

• Desolvation Gas Flow: 600 - 800 L/hr (Nitrogen).

• Mass Range: m/z 50 - 500.

• Acquisition Mode: Full scan MS and tandem MS (MS/MS).

• Collision Gas: Argon.

• Collision Energy: For MS/MS, a collision energy ramp (e.g., 10-40 eV) should be applied to generate a comprehensive fragmentation pattern.

C. Data Acquisition Workflow

Caption: Proposed fragmentation pathways for protonated 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

B. Interpretation of Key Fragments

• [M+H]⁺ (m/z 169.02): The protonated molecular ion. Its accurate mass and isotopic pattern are used to confirm the elemental composition.

• [M+H-O]⁺ (m/z 153.03): This ion results from the characteristic neutral loss of an oxygen atom from the N-oxide functionality. This is a strong indicator of the N-oxide presence. The resulting species is the protonated 5-Chloro-1H-pyrrolo[2,3-b]pyridine.

• Fragment A (m/z 126.02): This fragment likely arises from the loss of hydrogen cyanide (HCN) from the deoxygenated species, a common fragmentation for pyridine-containing rings.

• Fragment B (m/z 117.03): This fragment corresponds to the loss of a chlorine radical from the deoxygenated species.

The fragmentation pattern of the closely related compound, 4-chloropyridine N-oxide, shows a prominent molecular ion and fragments corresponding to the loss of oxygen and chlorine, supporting the proposed fragmentation pathways. [10] Table 2: Summary of Predicted Key Fragments and Their Elemental Compositions

Fragment	m/z (Da)	Elemental Composition
[M+H]⁺	169.02198	C₇H₆ClN₂O
[M+H-O]⁺	153.02976	C₇H₆ClN₂
Fragment A	126.02193	C₆H₄Cl
Fragment B	117.05798	C₇H₆N₂

V. Safety and Handling

As with any chemical substance, proper safety precautions should be taken when handling 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide and its derivatives. While specific toxicity data for this compound may be limited, related heterocyclic N-oxides are known to be potential skin, eye, and respiratory irritants. [11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

VI. Conclusion

The mass spectrometric analysis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide, particularly when employing high-resolution techniques such as ESI-Q-TOF or ESI-Orbitrap MS, provides a wealth of information critical for its structural confirmation. The accurate mass measurement of the molecular ion confirms its elemental composition, while tandem mass spectrometry reveals characteristic fragmentation patterns, most notably the neutral loss of the N-oxide oxygen. This in-depth guide provides the theoretical framework and a practical experimental protocol to aid researchers in the confident identification and characterization of this and related novel heterocyclic compounds, thereby accelerating the drug discovery and development process.

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• Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo [3, 2-a] Pyrimidines and Bis-Pyrimidines.
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Unlocking New Therapeutic Frontiers: A Technical Guide to the Potential Biological Activity of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold is a cornerstone in modern medicinal chemistry, forming the backbone of numerous therapeutic agents. The introduction of a chlorine atom at the 5-position has been shown to significantly modulate the biological activity of this privileged core, leading to potent kinase inhibitors and other targeted therapies. This guide delves into the largely unexplored potential of a novel derivative, 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide. By examining the established biological significance of the 5-chloro-7-azaindole framework and the profound impact of N-oxidation on the physicochemical and pharmacological properties of pyridine-containing compounds, we present a compelling hypothesis for the prospective therapeutic applications of this N-oxide derivative. This document serves as an in-depth technical resource, providing a scientific rationale for its investigation, detailed synthetic protocols, and a forward-looking perspective on its potential role in drug discovery.

The 7-Azaindole Scaffold: A Privileged Heterocycle in Drug Discovery

The 7-azaindole core, a bioisostere of indole and purine, is a recurring motif in a multitude of biologically active compounds.[1][2] Its unique electronic properties and ability to form key hydrogen bonding interactions have made it a favored scaffold in the design of kinase inhibitors, antiviral agents, and central nervous system-targeting drugs.[1]

Significance of the 5-Chloro Substitution

Halogenation, particularly chlorination, at the 5-position of the 7-azaindole ring has proven to be a critical modification for enhancing biological potency. This substitution can influence the molecule's lipophilicity, metabolic stability, and binding affinity to target proteins. Notably, 5-chloro-7-azaindole derivatives have been identified as potent inhibitors of various protein kinases and have shown promise in antiviral research, including against SARS-CoV-2.[2][3]

N-Oxidation: A Strategic Tool in Medicinal Chemistry

The transformation of a pyridine nitrogen to its corresponding N-oxide is a well-established strategy in medicinal chemistry to modulate a compound's properties.[4][5] This modification can have a profound impact on:

• Physicochemical Properties: N-oxidation significantly alters the electronic nature of the pyridine ring, reducing its basicity and increasing its polarity and aqueous solubility.[5][6] These changes can lead to improved pharmacokinetic profiles, such as enhanced oral bioavailability and altered tissue distribution.[5]

• Biological Activity: The N-oxide moiety can act as a pharmacophore, engaging in unique interactions with biological targets.[4] Furthermore, N-oxides can serve as prodrugs, being reduced in vivo to the parent pyridine compound, potentially in a target-specific manner, such as in hypoxic tumor environments.[7] This can lead to drugs with a faster onset of action and fewer side effects.[4]

Hypothesized Biological Activity of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

Based on the established activities of its structural analogs, we hypothesize that 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide will exhibit significant potential in several therapeutic areas.

As a Kinase Inhibitor

The 7-azaindole scaffold is a well-known "hinge-binding" motif in many kinase inhibitors. Given that numerous 5-chloro-7-azaindole derivatives have demonstrated potent kinase inhibitory activity, it is highly probable that the N-oxide derivative will retain or even exhibit enhanced activity against a range of kinases. The N-oxide could potentially form additional hydrogen bonds within the ATP-binding pocket of kinases, thereby increasing its binding affinity.

Caption: Potential interaction of the N-oxide with the kinase ATP pocket.

As an Antiviral Agent

Derivatives of 7-azaindole have shown promise as antiviral agents.[3] The introduction of the N-oxide functionality could enhance this activity through several mechanisms:

• Improved Cellular Uptake: The increased polarity of the N-oxide may alter its cell permeability, potentially leading to higher intracellular concentrations.

• Novel Target Interactions: The N-oxide could enable new interactions with viral proteins or host factors essential for viral replication.

As a Hypoxia-Activated Prodrug

The N-oxide moiety can be reduced to the parent pyridine under hypoxic conditions, which are characteristic of the tumor microenvironment. This suggests that 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide could be designed as a hypoxia-activated prodrug. Upon reaching the hypoxic tumor tissue, it would be reduced to the more cytotoxic 5-chloro-7-azaindole, leading to targeted tumor cell killing with potentially reduced systemic toxicity.

Caption: Hypoxia-activated prodrug concept.

Proposed Synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

The synthesis of the target compound can be achieved through a straightforward N-oxidation of the commercially available 5-Chloro-1H-pyrrolo[2,3-b]pyridine.

Experimental Protocol

Reaction: N-oxidation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine.

Reagents and Materials:

• 5-Chloro-1H-pyrrolo[2,3-b]pyridine

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• Dissolve 5-Chloro-1H-pyrrolo[2,3-b]pyridine (1.0 eq) in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Future Research Directions and Conclusion

The exploration of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide represents a promising avenue for the discovery of novel therapeutic agents. Future research should focus on:

• In vitro Biological Evaluation: Screening the compound against a panel of protein kinases implicated in cancer and other diseases.

• Antiviral Assays: Evaluating its efficacy against a range of viruses.

• Hypoxia Studies: Investigating its stability and reduction potential under hypoxic conditions to validate its potential as a hypoxia-activated prodrug.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs with modifications on the pyrrole and pyridine rings to optimize potency and selectivity.

References

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Protocols & Analytical Methods

Application Note and Protocol for the Chromatographic Purification of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a detailed guide for the chromatographic purification of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide, a heterocyclic compound of interest in medicinal chemistry and drug development. The introduction of the N-oxide functionality significantly increases the polarity of the parent molecule, presenting unique challenges for purification. This guide offers a comprehensive approach, grounded in chromatographic theory and practical expertise, to achieve high purity of the target compound.

Introduction: The Purification Challenge of a Polar N-Oxide

5-Chloro-1H-pyrrolo[2,3-b]pyridine, also known as 5-chloro-7-azaindole, is a key heterocyclic scaffold. Its N-oxidation to 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide is a common synthetic step to modulate its electronic properties and metabolic stability. However, the resulting N-oxide is a highly polar molecule due to the charge separation in the N-O bond. This high polarity leads to strong interactions with polar stationary phases like silica gel, often resulting in poor chromatographic performance, such as streaking and low resolution, when using standard solvent systems.

The primary challenge in the purification of this N-oxide is to overcome its strong retention on the stationary phase while effectively separating it from less polar impurities, such as the unreacted starting material, and potentially more polar byproducts. This application note details a robust normal-phase chromatography protocol and discusses Hydrophilic Interaction Liquid Chromatography (HILIC) as a powerful alternative.

Understanding the Analyte: Key Chemical Properties

A thorough understanding of the analyte's properties is crucial for developing an effective purification strategy.

Property	Value/Description	Implication for Chromatography
Molecular Formula	C₇H₅ClN₂O
Molecular Weight	168.58 g/mol
Polarity	High	Strong interaction with polar stationary phases. Requires a highly polar mobile phase for elution.
Key Functional Groups	Pyrrole N-H, Pyridine N-oxide, Aryl Chloride	The N-oxide is the most dominant polar feature. The pyrrole N-H can also engage in hydrogen bonding.
Common Impurities	5-Chloro-1H-pyrrolo[2,3-b]pyridine (starting material), over-oxidation byproducts, residual oxidizing agents.	The starting material is significantly less polar than the N-oxide, making separation by polarity feasible.

Primary Purification Strategy: Normal-Phase Chromatography on Silica Gel

Silica gel remains a cost-effective and widely accessible stationary phase. With careful mobile phase selection and optimization, it can be effectively used for the purification of polar N-oxides.

Causality Behind Experimental Choices

• Stationary Phase: Standard silica gel (60 Å, 40-63 µm) is the recommended stationary phase. Its acidic silanol groups will strongly interact with the polar N-oxide.

• Mobile Phase Rationale: A gradient elution is recommended to achieve both good separation and efficient elution. A common and effective mobile phase for polar compounds is a mixture of a moderately polar solvent and a highly polar modifier.

  • Solvent A (Less Polar): Dichloromethane (DCM) is an excellent choice as the main solvent. It is a good solvent for a wide range of organic compounds and is compatible with silica gel.

  • Solvent B (Polar Modifier): Methanol (MeOH) is a highly polar solvent that will effectively compete with the analyte for the active sites on the silica gel, thus promoting elution.

• Gradient Elution: Starting with a low concentration of methanol in dichloromethane allows for the elution of less polar impurities first. Gradually increasing the methanol concentration will then elute the target N-oxide, followed by any more polar impurities. This approach provides better resolution compared to an isocratic elution.

Step-by-Step Experimental Protocol

Materials:

• Crude 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

• Silica gel (60 Å, 40-63 µm)

• Dichloromethane (DCM), HPLC grade

• Methanol (MeOH), HPLC grade

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Glass chromatography column

• Fraction collector or test tubes

• Rotary evaporator

Protocol:

• Sample Preparation:

  • Dissolve the crude product in a minimal amount of a 9:1 DCM:MeOH mixture.

  • If the crude product is not fully soluble, add a small amount of silica gel to the solution to create a dry-load slurry. Evaporate the solvent to obtain a free-flowing powder. This dry-loading technique often leads to better separation.

• Column Packing:

  • Prepare a slurry of silica gel in DCM.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

  • Ensure the silica bed is level and free of cracks or air bubbles.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Loading the Sample:

  • If using a liquid load, carefully apply the dissolved sample to the top of the column.

  • If using a dry load, carefully add the silica-adsorbed sample to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with 100% DCM to wash out any non-polar impurities.

  • Gradually increase the percentage of methanol in the mobile phase. A suggested gradient is as follows:

    • 100% DCM (2 column volumes)

    • 0-5% MeOH in DCM (over 5 column volumes)

    • 5-10% MeOH in DCM (over 5 column volumes)

    • Hold at 10-15% MeOH in DCM to elute the product.

  • Collect fractions of a suitable volume (e.g., 10-20 mL for a medium-sized column).

• Monitoring the Separation:

  • Monitor the elution of compounds using TLC. Spot each fraction on a TLC plate and develop it in a solvent system that gives a good separation of the product and impurities (e.g., 10% MeOH in DCM).

  • Visualize the spots under UV light (254 nm).

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Visualizing the Workflow

Caption: Workflow for the purification of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide by normal-phase chromatography.

Alternative and Advanced Strategy: Hydrophilic Interaction Liquid Chromatography (HILIC)

For challenging separations of highly polar compounds, HILIC can offer superior resolution and peak shapes compared to normal-phase chromatography.[1]

Principles of HILIC

HILIC utilizes a polar stationary phase (such as bare silica or a polar bonded phase) and a mobile phase with a high concentration of a non-polar organic solvent (like acetonitrile) and a small amount of a polar solvent (like water or methanol). The separation mechanism is based on the partitioning of the analyte between the organic-rich mobile phase and a water-enriched layer on the surface of the polar stationary phase.

Recommended HILIC Method Development

• Stationary Phase: A bare silica column is a good starting point for HILIC.[1]

• Mobile Phase:

  • Solvent A: Acetonitrile (ACN)

  • Solvent B: Water or Methanol with a buffer (e.g., 10 mM ammonium formate, pH 3-5)

• Gradient: A typical HILIC gradient would start with a high percentage of acetonitrile (e.g., 95%) and gradually increase the percentage of the aqueous or methanolic component to elute the polar analytes.

• Advantages: HILIC often provides sharper peaks for very polar compounds and can be more reproducible than normal-phase chromatography with non-aqueous polar modifiers.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Product does not elute from the column	Mobile phase is not polar enough.	Increase the percentage of methanol in the mobile phase.
Product streaks on the TLC plate and column	Strong interaction with the acidic silica.	Add a small amount of a modifier like acetic acid (0.1-1%) to the mobile phase to improve peak shape.
Poor separation from impurities	Inappropriate mobile phase composition or gradient.	Optimize the gradient slope. Try a different solvent system (e.g., ethyl acetate/methanol).
Compound appears insoluble in loading solvent	High crystallinity or polarity.	Use a stronger solvent mixture for dissolution (e.g., higher methanol concentration) and consider the dry-loading method.

Conclusion

The purification of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide requires a chromatographic strategy that accounts for its high polarity. A well-optimized normal-phase chromatography method using a dichloromethane/methanol gradient on silica gel is a robust and accessible approach. For more challenging separations or for analytical purposes, Hydrophilic Interaction Liquid Chromatography (HILIC) presents a powerful alternative. By understanding the principles outlined in this guide and systematically optimizing the parameters, researchers can achieve high purity of this valuable compound, enabling its use in further scientific investigations.

References

• ResearchGate. (2017). How can I purify N-oxides on column chromatography? Retrieved from [Link]

• Chromatography Forum. (2012). Retention of Pyridine N-Oxides on HPLC. Retrieved from [Link]

• Baran, P. S. (2012). Pyridine N-Oxides. Baran Group Meeting. Retrieved from [Link]

• Organic Syntheses. (1962). Pyridine-N-oxide. Retrieved from [Link]

• MDPI. (2022). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Retrieved from [Link]

Sources

• 1. Retention of Pyridine N-Oxides on HPLC - Chromatography Forum [chromforum.org]

Application Notes and Protocols for the Derivatization of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide for Structure-Activity Relationship (SAR) Studies

Introduction: The Strategic Importance of the 7-Azaindole Scaffold and the Role of N-Oxidation

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, represents a "privileged scaffold" in medicinal chemistry. Its isomeric structure to indole and purine allows it to interact with a wide array of biological targets, often serving as a crucial hinge-binding motif in kinase inhibitors.[1] The introduction of a chlorine atom at the 5-position provides a key vector for further derivatization, while the 7-oxide functionality dramatically alters the electronic properties of the pyridine ring. This N-oxidation serves a dual purpose: it activates the C4 and C6 positions for nucleophilic attack and modulates the overall physicochemical properties of the molecule, such as solubility and metabolic stability, which are critical parameters in drug development.[2][3]

This application note provides a comprehensive guide for the strategic derivatization of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide. The protocols herein are designed to enable medicinal chemists and drug discovery scientists to efficiently generate a library of analogs for robust Structure-Activity Relationship (SAR) studies. We will explore key derivatization strategies at three primary locations: the pyridine ring (C4 position), the pyrrole ring (C3 position), and through cross-coupling reactions at the C5-chloro position.

Strategic Derivatization Workflow

The derivatization of the 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide core can be systematically approached to explore the chemical space around the scaffold. The following workflow outlines the key diversification points.

Caption: Derivatization strategy for SAR studies.

Part 1: Derivatization of the Pyridine Ring at the C4-Position

The N-oxide group strongly activates the C4 position for nucleophilic aromatic substitution (SNAr). This allows for the facile introduction of a wide variety of substituents.

Protocol 1.1: C4-Amination via Nucleophilic Aromatic Substitution

This protocol describes a general procedure for the displacement of the C4-chloro group (after activation by the N-oxide) with a primary or secondary amine.

Causality Behind Experimental Choices:

• Activation: The N-oxide at position 7 withdraws electron density from the pyridine ring, making the C4 position highly electrophilic and susceptible to nucleophilic attack.

• Solvent: A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or a polar protic solvent like isopropanol is typically used to facilitate the dissolution of the reactants and to mediate the reaction.

• Base: A non-nucleophilic base, such as diisopropylethylamine (DIPEA), is often included to quench the HCl generated during the reaction, driving the equilibrium towards the product.

• Temperature: Elevated temperatures are generally required to overcome the activation energy of the reaction.

Step-by-Step Methodology:

• To a solution of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide (1.0 eq) in anhydrous DMF (0.1 M), add the desired amine (1.2-2.0 eq) and DIPEA (2.0 eq).

• Stir the reaction mixture at 80-120 °C under a nitrogen atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired C4-amino derivative.

Part 2: Derivatization of the Pyrrole Ring at the C3-Position

The pyrrole ring of the 7-azaindole scaffold is electron-rich and amenable to electrophilic substitution, with a preference for the C3 position. It is often advantageous to protect the pyrrole nitrogen prior to these reactions to prevent N-functionalization and improve solubility.

Protocol 2.1: N-Protection of the Pyrrole Ring

A common and readily cleavable protecting group for the pyrrole nitrogen is the 2-(trimethylsilyl)ethoxymethyl (SEM) group.

Step-by-Step Methodology:

• To a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 eq) in anhydrous DMF at 0 °C, add a solution of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide (1.0 eq) in anhydrous DMF.

• Stir the mixture at 0 °C for 30 minutes.

• Add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• Purify the residue by flash chromatography to yield the N-SEM protected product.

Protocol 2.2: C3-Formylation via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich heterocycles.[4]

Causality Behind Experimental Choices:

• Vilsmeier Reagent: The electrophilic species, the Vilsmeier reagent, is generated in situ from phosphoryl chloride (POCl₃) and DMF.

• Reaction Conditions: The reaction is typically carried out at low temperatures to control the reactivity of the Vilsmeier reagent.

Step-by-Step Methodology:

• To a stirred solution of anhydrous DMF (3.0 eq) at 0 °C, add POCl₃ (1.5 eq) dropwise.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of N-SEM-protected 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide (1.0 eq) in anhydrous DMF.

• Allow the reaction to stir at room temperature for 2-16 hours.

• Pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate, wash with brine, dry over sodium sulfate, and concentrate.

• Purify by column chromatography to obtain the C3-formyl derivative.

Part 3: Derivatization at the C5-Position via Cross-Coupling Reactions

The chloro-substituent at the C5 position serves as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl, heteroaryl, and alkyl groups.

Protocol 3.1: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the coupling of an aryl or heteroaryl boronic acid with the C5-chloro position.

Causality Behind Experimental Choices:

• Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄ or a more modern catalyst system like Pd₂(dba)₃ with a bulky phosphine ligand (e.g., XPhos), is essential for the catalytic cycle.[5]

• Base: A base, typically potassium carbonate or cesium carbonate, is required for the transmetalation step of the catalytic cycle.

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane or toluene) and water is commonly used.

Step-by-Step Methodology:

• In a reaction vessel, combine N-protected 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide (1.0 eq), the desired boronic acid or boronate ester (1.2-1.5 eq), and a base such as K₂CO₃ (2.0-3.0 eq).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05-0.1 eq).

• Degas the mixture by bubbling nitrogen or argon through the solvent (e.g., a 4:1 mixture of dioxane and water) for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by flash chromatography.

Protocol 3.2: Buchwald-Hartwig Amination

This protocol allows for the formation of a C-N bond at the C5 position, introducing a diverse range of amino substituents.

Causality Behind Experimental Choices:

• Catalyst System: This reaction requires a specific palladium catalyst and a bulky, electron-rich phosphine ligand (e.g., RuPhos, XPhos) to facilitate the challenging C-N bond formation.[6]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is typically used to deprotonate the amine and facilitate the catalytic cycle.

Step-by-Step Methodology:

• To an oven-dried reaction tube, add the palladium precatalyst (e.g., RuPhos Pd G3, 0.02-0.05 eq), the phosphine ligand (if not using a precatalyst), and the base (e.g., NaOtBu, 1.4 eq).

• Add the N-protected 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide (1.0 eq) and the amine (1.2 eq).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add anhydrous toluene or dioxane via syringe.

• Heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction by LC-MS. Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through Celite.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Structure-Activity Relationship (SAR) Studies: A Representative Example

The derivatized compounds can be screened in relevant biological assays to establish an SAR. For instance, if the target is a protein kinase, an in vitro kinase inhibition assay would be performed. The following table provides a hypothetical example of SAR data for a series of C4-aminated analogs.

Compound ID	R Group (at C4)	Kinase Inhibition IC₅₀ (nM)
SM-1	-NHCH₃	150
SM-2	-N(CH₃)₂	250
SM-3	-NH(cyclopropyl)	50
SM-4	-NH(phenyl)	80
SM-5	-NH(4-fluorophenyl)	35
SM-6	Morpholino	300

• Small, cyclic alkyl substituents on the C4-amino group (e.g., cyclopropyl in SM-3 ) may be favorable for potency.

• Aromatic substituents at this position are well-tolerated (SM-4 ), and electron-withdrawing groups on the phenyl ring may enhance activity (SM-5 ).

• Bulkier or more polar groups like morpholine (SM-6 ) may be detrimental to activity.

These initial findings would then guide the synthesis of a next generation of compounds to further probe the SAR and optimize the lead structure.

Deoxygenation of the N-Oxide

In some cases, it may be desirable to remove the N-oxide functionality in the final compounds or at an intermediate stage. This can be achieved using various reducing agents, such as PCl₃ or by catalytic hydrogenation.

Caption: Deoxygenation of the 7-Oxide.

Conclusion

The 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide scaffold is a versatile starting point for the generation of diverse chemical libraries for SAR studies. The strategic application of nucleophilic aromatic substitution, electrophilic substitution on the pyrrole ring, and palladium-catalyzed cross-coupling reactions provides a powerful toolkit for medicinal chemists. The protocols outlined in this application note, grounded in established chemical principles, offer a reliable foundation for the exploration of this important chemical space in the pursuit of novel therapeutic agents.

References

• Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. (n.d.). PubMed Central. [Link]

• Synthesis of 5-chloro-7-azaindoles by Fischer reaction. (2025, August 5). ResearchGate. [Link]

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. (n.d.). RSC Publishing. [Link]

• Reactivity of Pyridine-N-Oxide. (2020, October 26). YouTube. [Link]

• Pyridine N-Oxides. (2012, June 9). Baran Lab. [Link]

• Preparation method of 5-chloro-7-azaindole. (n.d.).

• The Azaindole Framework in the Design of Kinase Inhibitors. (n.d.). MDPI. [Link]

• Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. (2025, November 23). National Institutes of Health. [Link]

• Synthesis and Transformations of Bioactive Scaffolds via Modified Mannich and aza‐Friedel–Crafts Reactions. (n.d.). National Institutes of Health. [Link]

• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. [Link]

• Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. (n.d.). ResearchGate. [Link]

• Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. (2023, February 22). ACS Omega. [Link]

• Design, synthesis and SAR of novel 7-azaindole derivatives as potential Erk5 kinase inhibitor with anticancer activity. (2023, November 15). PubMed. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. (n.d.). PubMed Central. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

Sources

• 1. Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 4. One-Pot Synthesis and Molecular Modeling Studies of New Bioactive Spiro-Oxindoles Based on Uracil Derivatives as SARS-CoV-2 Inhibitors Targeting RNA Polymerase and Spike Glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN109081840B - Preparation method of 5-bromo-7-azaindole - Google Patents [patents.google.com]
• 6. 5-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

Welcome to the technical support center for the synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide. This guide is designed for researchers, chemists, and drug development professionals who are working with this important synthetic intermediate. Here, we provide field-proven insights, detailed protocols, and robust troubleshooting advice to navigate the common challenges associated with the selective N-oxidation of the 5-chloro-7-azaindole scaffold.

Introduction: The Synthetic Challenge

5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide is a key building block in medicinal chemistry, often utilized for further functionalization of the pyridine ring, particularly at the 4-position.[1] The primary synthetic step, the N-oxidation of the pyridine nitrogen (N-7), is deceptively complex. The 7-azaindole core contains two nitrogen atoms with distinct electronic properties: the electron-rich pyrrole nitrogen (N-1) and the electron-deficient pyridine nitrogen (N-7). The presence of an electron-withdrawing chloro group at the 5-position further deactivates the pyridine ring, making selective oxidation at N-7 a significant challenge that requires careful control of reaction conditions to prevent side reactions and ensure a good yield.

Core Synthetic Protocol: N-Oxidation with m-CPBA

The most common and generally reliable method for this transformation is the use of meta-chloroperoxybenzoic acid (m-CPBA). It offers good selectivity for the more nucleophilic pyridine nitrogen over the pyrrole nitrogen under controlled conditions.

Experimental Workflow: m-CPBA Oxidation

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of Polar 7-Azaindole N-Oxides

Welcome to the technical support center for the purification of polar 7-azaindole N-oxides. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting for the unique challenges encountered during the purification of this important class of compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to solve even the most complex purification problems.

The 7-azaindole scaffold is a privileged structure in medicinal chemistry, and its N-oxide derivatives are key intermediates for further functionalization.[1] However, the introduction of the N-oxide group dramatically increases the polarity and hydrogen bonding capacity of the molecule, often leading to significant purification challenges. This guide will walk you through these challenges with practical, field-proven solutions.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of polar 7-azaindole N-oxides in a question-and-answer format.

Column Chromatography Issues

Question 1: My 7-azaindole N-oxide is streaking severely on a silica gel column, and I'm getting poor separation. What's happening and how can I fix it?

Answer:

Streaking of basic compounds like 7-azaindole N-oxides on silica gel is a classic problem. It stems from the acidic nature of the silica surface, which leads to strong, non-ideal interactions with the basic nitrogen of the pyridine ring and the highly polar N-oxide moiety. This results in broad, tailing peaks and poor resolution.

Causality: The silanol groups (Si-OH) on the silica surface are acidic and can protonate the basic 7-azaindole N-oxide. This ionic interaction is much stronger than the desired partitioning of your compound between the stationary and mobile phases, leading to the observed streaking.

Solutions:

• Mobile Phase Modification: The most straightforward solution is to add a basic modifier to your eluent to neutralize the acidic silanol groups.

  • Triethylamine (TEA): Add 0.1-1% TEA to your mobile phase (e.g., dichloromethane/methanol or ethyl acetate/hexane). TEA is a volatile base that will compete with your compound for the acidic sites on the silica.

  • Ammonia: A solution of 7N ammonia in methanol can be used to prepare a modified mobile phase. For example, a 2-10% solution of 7N ammonia in methanol can be used as the polar component in a dichloromethane/methanol system.

• Switching the Stationary Phase: If mobile phase modification is insufficient, consider a different stationary phase.

  • Alumina (Neutral or Basic): Alumina is a good alternative to silica for basic compounds.[2] Start with neutral alumina and if streaking persists, move to basic alumina.

  • Reversed-Phase Chromatography (C18): This is often the best choice for highly polar compounds.[3] Your polar N-oxide will elute earlier with a highly aqueous mobile phase (e.g., water/acetonitrile or water/methanol). Adding a modifier like formic acid (0.1%) or trifluoroacetic acid (0.1%) can improve peak shape by ensuring the compound is consistently protonated.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the separation of polar compounds and can be an excellent alternative to reversed-phase when your compound is too polar for good retention on C18.[4]

Question 2: I have very low recovery of my 7-azaindole N-oxide from the silica gel column. Where is my compound going?

Answer:

Low recovery is often due to irreversible adsorption of the highly polar N-oxide to the silica gel. The strong interaction between the N-oxide and the silanol groups can be so significant that even highly polar mobile phases fail to elute the compound completely.

Causality: The combination of the lone pair on the N-oxide oxygen and the basicity of the pyridine nitrogen creates a strong dipole and hydrogen bond acceptor, leading to tight binding to the acidic silica surface.

Solutions:

• Use a More Polar Mobile Phase: If you are not already, you may need to use a very polar mobile phase. A gradient elution from dichloromethane up to 10-20% methanol (with 1% ammonia) might be necessary. It is possible to use up to 100% methanol on high-quality silica gel as long as the mobile phase is neutral or acidic.[4]

• Deactivate the Silica Gel: Before loading your sample, flush the column with your mobile phase containing a basic modifier (e.g., 1% TEA). This will help to passivate the active sites.

• Change the Stationary Phase: As mentioned previously, switching to alumina or utilizing reversed-phase chromatography will likely mitigate irreversible adsorption and improve recovery.

• Column Overloading: Ensure you are not overloading the column. The amount of crude material should typically be 1-5% of the mass of the stationary phase.[3]

Recrystallization Challenges

Question 3: I'm trying to recrystallize my polar 7-azaindole N-oxide, but it keeps "oiling out" instead of forming crystals. What should I do?

Answer:

"Oiling out" occurs when the solid melts in the hot solvent or when the solution becomes supersaturated at a temperature above the compound's melting point. The high polarity and strong intermolecular hydrogen bonding of 7-azaindole N-oxides can make them difficult to crystallize from common organic solvents.

Causality: The strong intermolecular forces in polar N-oxides can make it more energetically favorable for them to aggregate as a liquid phase (oil) rather than forming an ordered crystal lattice.

Solutions:

• Solvent Selection is Key:

  • "Like Dissolves Like": For highly polar compounds, consider highly polar solvents or solvent mixtures.[5] Good starting points include ethanol, isopropanol, acetonitrile, or mixtures like ethanol/water or acetone/hexane.

  • Solvent Pair Approach: Dissolve your compound in a minimum amount of a hot "good" solvent (in which it is very soluble). Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Heat to clarify and then allow to cool slowly.

• Control the Cooling Rate: Slow cooling is crucial for crystal formation.[5]

  • Allow the flask to cool to room temperature undisturbed on the benchtop.

  • Once at room temperature, transfer the flask to a refrigerator, and finally to a freezer.

• Induce Crystallization:

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. This creates microscopic imperfections that can serve as nucleation sites.

  • Seeding: If you have a small amount of pure crystalline material, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.

Post-Synthesis Workup Issues

Question 4: How can I effectively remove residual oxidant (e.g., m-CPBA or hydrogen peroxide) from my 7-azaindole N-oxide product?

Answer:

Residual oxidants are a common problem in N-oxide synthesis. m-Chloroperoxybenzoic acid (m-CPBA) is reduced to m-chlorobenzoic acid, which is acidic and can be tricky to remove from a basic product. Hydrogen peroxide can form stable hydrogen bonds with the N-oxide, making it difficult to remove.[6]

Solutions for m-CPBA Byproduct:

• Aqueous Base Wash: During your workup, wash the organic layer with a saturated aqueous solution of sodium bicarbonate or sodium carbonate. This will deprotonate the acidic m-chlorobenzoic acid, making it soluble in the aqueous layer. Repeat the wash several times.

• Acid Wash (with caution): If your N-oxide is stable to acid, you can wash the organic layer with dilute HCl. This will protonate your basic N-oxide, pulling it into the aqueous layer, while the non-basic impurities remain in the organic layer. You can then basify the aqueous layer and extract your product back into an organic solvent. This should be tested on a small scale first.

Solutions for Hydrogen Peroxide:

• Aqueous Wash with a Reducing Agent: Wash the organic layer with a saturated aqueous solution of sodium thiosulfate or sodium sulfite. These will reduce the excess hydrogen peroxide.

• Catalytic Decomposition: For stubborn cases, adding a small amount of manganese dioxide (MnO2) to the reaction mixture (after the reaction is complete) can catalytically decompose the hydrogen peroxide. The MnO2 can then be removed by filtration.

Purity Check: It is crucial to confirm the absence of residual hydrogen peroxide, as it can interfere with biological assays and pose safety risks.[6] Peroxide test strips can be used for a quick check of the final product.

Frequently Asked Questions (FAQs)

Q1: What makes 7-azaindole N-oxides so challenging to purify?

A1: The difficulty arises from a combination of factors:

• High Polarity: The N-oxide group is highly polar, leading to strong interactions with polar stationary phases like silica gel.

• Basicity: The 7-azaindole core is basic, which can lead to strong ionic interactions with the acidic silanol groups on silica.

• Hydrogen Bonding: The N-oxide is a strong hydrogen bond acceptor, which contributes to its high polarity and can lead to the formation of oils during recrystallization.

• Potential for Instability: While generally stable, some N-oxides can be sensitive to heat or strong acids/bases, which can limit the purification options.[6]

Q2: What is the best all-around chromatographic technique for these compounds?

A2: While there is no single "best" method for all 7-azaindole N-oxides, reversed-phase HPLC or flash chromatography is often the most reliable starting point for these highly polar molecules. It avoids the issues of strong adsorption and streaking common with silica gel.

Q3: How can I assess the purity of my final 7-azaindole N-oxide product?

A3: A combination of techniques is recommended for accurate purity assessment:

• LC-MS: Liquid Chromatography-Mass Spectrometry is invaluable for confirming the molecular weight of your product and identifying any impurities.

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation and can reveal the presence of impurities if they are present in sufficient quantity.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement to confirm the elemental composition.

• Melting Point: A sharp melting point is a good indicator of purity for crystalline solids.

Q4: Are there any safety considerations when working with 7-azaindole N-oxides?

A4: While 7-azaindole N-oxides themselves are not typically explosive, N-oxides, in general, can be potent oxidizers and may decompose exothermically, especially in the presence of reducing agents or at elevated temperatures.[6] Always handle with appropriate personal protective equipment (PPE) and avoid heating neat samples to high temperatures.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Purification by Automated Flash Chromatography (Reversed-Phase)

• Sample Preparation: Dissolve the crude 7-azaindole N-oxide in a minimum amount of a suitable solvent (e.g., methanol, DMF, or DMSO).

• Column Selection: Choose a C18 flash column appropriately sized for your sample amount (typically aiming for a sample load of 1-5% of the stationary phase mass).

• Mobile Phase:

  • Solvent A: Water (with 0.1% formic acid or 0.1% TFA for improved peak shape)

  • Solvent B: Acetonitrile or Methanol (with 0.1% formic acid or 0.1% TFA)

• Gradient Elution: Start with a high percentage of Solvent A (e.g., 95%) and gradually increase the percentage of Solvent B over the course of the run. A typical gradient might be 5-95% B over 20-30 column volumes.

• Detection: Use a UV detector, selecting wavelengths where your compound has strong absorbance (often around 254 nm and 280 nm for aromatic systems).

• Fraction Collection: Collect fractions based on the UV chromatogram.

• Analysis and Evaporation: Analyze the collected fractions by TLC or LC-MS to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure. A lyophilizer (freeze-dryer) may be necessary to remove the water.

Diagram: Troubleshooting Chromatography Issues

Caption: A decision-making workflow for troubleshooting common column chromatography issues.

Diagram: Recrystallization 'Oiling Out' Workflow

Caption: A systematic approach to overcoming 'oiling out' during recrystallization.

References

• Mérour, J.-Y., & Joseph, B. (2001). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo[2,3-b]pyridine). Current Organic Chemistry, 5(5), 471-506.
• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem Tech Support.
• Schönherr, H., & Steinhilber, D. (2013). Medicinal Chemistry of Drugs with N-Oxide Functionalities. ACS Medicinal Chemistry Letters, 4(10), 964-968.
• Hanna, S. Y., & Silver, J. (2017). How can I purify N-oxides on column chromatography?
• Tomáš, M., et al. (1985). Isolation and identification of verticine N-oxide from Fritillaria L.

• University of Rochester Department of Chemistry. (n.d.). Solvents for Recrystallization. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Strategies for Flash Purification of Highly Polar Compounds. Retrieved from [Link]

• MIT Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

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• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

Welcome to the technical support center for the synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for scaling up this important chemical transformation. As your Senior Application Scientist, my goal is to equip you with the necessary expertise to navigate the challenges of large-scale N-oxidation, ensuring a safe, efficient, and reproducible process.

Introduction: The Significance of N-Oxidation in Heterocyclic Chemistry

The N-oxidation of heteroaromatic compounds, such as 5-Chloro-1H-pyrrolo[2,3-b]pyridine (also known as 5-chloro-7-azaindole), is a pivotal transformation in medicinal chemistry. The resulting N-oxide functionality can significantly alter the parent molecule's physicochemical properties, influencing its solubility, metabolic stability, and biological activity.[1][2] Furthermore, the N-oxide can serve as a versatile synthetic handle for further functionalization of the pyridine ring.[3][4]

However, transitioning this synthesis from a laboratory benchtop to a larger scale introduces a new set of challenges. Issues such as reaction exothermicity, impurity profiles, and product isolation require careful consideration to ensure a safe and robust process. This guide provides a structured approach to troubleshooting common problems and answers frequently asked questions related to the scale-up synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Troubleshooting Guide: Navigating Common Scale-Up Hurdles

This section addresses specific issues that may arise during the scale-up of the N-oxidation reaction in a question-and-answer format, providing not just solutions but also the underlying scientific rationale.

Issue 1: The reaction is showing a dangerous exotherm upon adding the oxidizing agent.

• Question: We are observing a rapid and difficult-to-control temperature increase during the addition of m-chloroperoxybenzoic acid (m-CPBA) in our pilot-scale reactor. What is causing this, and how can we mitigate the risk?

• Answer: The N-oxidation of pyridines with peracids like m-CPBA is an exothermic process.[5] On a small scale, this heat can dissipate relatively easily. However, as the reaction volume increases, the surface-area-to-volume ratio decreases, leading to inefficient heat dissipation and a potential for thermal runaway.[5] The primary hazard associated with oxidation reactions is the potential for fire and explosion, especially when using organic solvents and strong oxidizing agents.[6][7]

  Mitigation Strategies:

  • Controlled Addition: Instead of adding the m-CPBA all at once, implement a slow, controlled addition of the reagent. This can be done by adding it as a solution or in small portions over an extended period. This allows the cooling system of the reactor to manage the heat generated.

  • Lower Reaction Temperature: Start the reaction at a lower temperature (e.g., 0-5 °C) to provide a larger temperature window for controlling any exotherm.

  • Solvent Selection: Use a solvent with a higher boiling point and good heat transfer properties. Acetic acid has been shown to be a suitable solvent for large-scale m-CPBA oxidations, offering a safe and practical reaction medium.[8]

  • Calorimetry Studies: Before scaling up, perform reaction calorimetry studies (e.g., using a Reaction Calorimeter - RC1) to quantify the heat of reaction and determine the maximum temperature of the synthesis reaction (MTSR). This data is crucial for designing a safe and robust cooling protocol.

  • Alternative Reagents: Consider using a milder and safer oxidizing agent for large-scale production. Urea-hydrogen peroxide (UHP) is a solid, stable, and safe source of hydrogen peroxide that can be used for N-oxidations, often in the presence of an activator like maleic anhydride.[9][10][11]

Issue 2: The reaction is incomplete, and we are isolating a significant amount of starting material.

• Question: Our large-scale reaction is not going to completion, even after extended reaction times. What are the likely causes, and how can we improve the conversion?

• Answer: Incomplete conversion can be attributed to several factors that become more pronounced at a larger scale.

  Potential Causes and Solutions:

  • Poor Mixing: In a large reactor, inefficient stirring can lead to localized "hot spots" where the reagent is concentrated and reacts quickly, while other areas of the reactor have a lower concentration of the oxidizing agent, resulting in incomplete reaction.

    • Solution: Ensure the reactor's agitation system is adequate for the scale and viscosity of the reaction mixture. Use of baffles in the reactor can improve mixing efficiency.

  • Reagent Stoichiometry: While a slight excess of the oxidizing agent is common, a significant excess might be needed on a larger scale to drive the reaction to completion, especially if some of the reagent decomposes over the extended reaction time.

    • Solution: Carefully optimize the stoichiometry of the oxidizing agent. A 1.1 to 1.5 molar equivalent of m-CPBA is a typical starting point for optimization.

  • Quality of Starting Material: The purity of the 5-Chloro-1H-pyrrolo[2,3-b]pyridine is critical. Impurities can consume the oxidizing agent or inhibit the reaction.

    • Solution: Ensure the starting material meets the required purity specifications before use. Recrystallization or chromatographic purification of the starting material may be necessary.

Issue 3: We are observing the formation of significant impurities, making purification difficult.

• Question: Our crude product contains several impurities that are difficult to separate from the desired N-oxide. What are these impurities likely to be, and how can we minimize their formation?

• Answer: Impurity formation is a common challenge in scale-up synthesis. The nature of the impurities will depend on the reaction conditions and the oxidizing agent used.

  Common Impurities and Prevention Strategies:

  • meta-Chlorobenzoic Acid (m-CBA): When using m-CPBA, the byproduct is m-CBA. While generally easy to remove on a small scale, its removal can be cumbersome in large quantities.

    • Work-up Solution: A common work-up procedure involves cooling the reaction mixture to precipitate the m-CBA, followed by filtration.[12] Alternatively, an aqueous basic wash (e.g., with sodium bicarbonate or sodium sulfite solution) can be used to extract the acidic m-CBA into the aqueous layer.[12]

  • Over-oxidation Products: Although less common with pyridine N-oxides, harsh reaction conditions (high temperature, large excess of oxidant) can potentially lead to the formation of other oxidized species.

    • Prevention: Maintain strict control over reaction temperature and reagent stoichiometry.

  • Regioisomeric Impurities: In some cases, functionalization of the pyrrolo[2,3-b]pyridine core can lead to regioisomeric impurities. For instance, in related syntheses of substituted 7-azaindoles, careful control of reaction conditions was crucial to avoid such impurities.[13]

    • Prevention: Precise control over the reaction parameters (temperature, addition rate, solvent) is key. Analytical monitoring of the reaction progress by HPLC can help in identifying the formation of such impurities early on.

Issue 4: Product isolation is proving to be inefficient and time-consuming on a large scale.

• Question: Our current work-up and purification procedure, which involves multiple liquid-liquid extractions and column chromatography, is not practical for the kilogram scale. What are some more scalable isolation techniques?

• Answer: Scalable product isolation should ideally avoid cumbersome techniques like chromatography and multiple extractions.

  Scalable Isolation Strategies:

  • Direct Crystallization/Precipitation: The most efficient method for large-scale purification is direct crystallization or precipitation of the product from the reaction mixture. This has been successfully demonstrated for other 7-azaindole derivatives on a >50 kg scale.[13]

    • Procedure: After the reaction is complete, the product can often be precipitated by adding an anti-solvent or by adjusting the pH of the reaction mixture. The solid product is then collected by filtration. For instance, a patent for a related compound describes direct isolation from the reaction mixture by precipitation.[14]

  • Slurry Washes: Instead of multiple extractions, the crude solid product can be washed with appropriate solvents (slurrying) to remove impurities.

  • Trituration: This involves stirring the crude solid product in a solvent in which the desired product is sparingly soluble, but the impurities are soluble.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions that researchers and process chemists might have about the synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

• Q1: What is the best oxidizing agent for the large-scale synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide?

  • A1: While m-chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent, its use on a large scale raises safety concerns due to its potential for thermal decomposition and detonation.[7][15][16] A safer and more cost-effective alternative for industrial-scale synthesis is urea-hydrogen peroxide (UHP) .[9][11] UHP is a stable, solid source of hydrogen peroxide that is easier and safer to handle. The oxidation with UHP is often performed in the presence of an anhydride, such as phthalic or maleic anhydride, which forms the corresponding peroxyacid in situ.[10]

• Q2: What are the critical process parameters to monitor during the scale-up?

  • A2: The following parameters are crucial for a successful and safe scale-up:

    • Temperature: Continuous monitoring and control of the internal reaction temperature is paramount to prevent thermal runaway.

    • Addition Rate: The rate of addition of the oxidizing agent must be carefully controlled to manage the exotherm.

    • Agitation Speed: Proper mixing is essential to ensure homogeneity and prevent localized concentration gradients.

    • Reaction Progress: Regular in-process controls (IPCs) using techniques like HPLC or TLC are necessary to monitor the consumption of the starting material and the formation of the product and any impurities.

• Q3: How can I ensure the quality and purity of the final product on a large scale?

  • A3:

    • Robust Purification Method: Develop a purification method that is scalable and reproducible, such as crystallization.

    • Analytical Characterization: Thoroughly characterize the final product using a battery of analytical techniques, including:

      • HPLC: To determine purity and quantify any impurities.

      • NMR (¹H and ¹³C): To confirm the structure of the molecule.

      • Mass Spectrometry (MS): To confirm the molecular weight.

      • Elemental Analysis: To confirm the elemental composition.

    • ICH Guidelines: For pharmaceutical applications, ensure that the final product meets the specifications outlined in the International Council for Harmonisation (ICH) guidelines for impurities in new drug substances.

• Q4: What are the key safety precautions to take when handling large quantities of oxidizing agents?

  • A4:

    • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves.[15]

    • Ventilation: Work in a well-ventilated area, such as a fume hood or a dedicated process bay with adequate ventilation.

    • Material Compatibility: Ensure that all equipment and reactors are made of materials compatible with the oxidizing agents and reaction mixture.

    • Emergency Procedures: Have a clear and well-practiced emergency plan in place in case of a thermal runaway or a spill. This should include access to appropriate fire extinguishers and a safety shower/eyewash station.

    • Avoid Contamination: Do not allow oxidizing agents to come into contact with incompatible materials, such as strong reducing agents, flammable materials, or metals that can catalyze decomposition.

Process Summary and Key Parameters

The following table summarizes the key reaction parameters for the N-oxidation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine. These are starting points for process optimization.

Parameter	Recommended Range	Rationale
Starting Material	5-Chloro-1H-pyrrolo[2,3-b]pyridine	Purity >98% is recommended to avoid side reactions.
Oxidizing Agent	m-CPBA or Urea-Hydrogen Peroxide (UHP) with an anhydride	m-CPBA is effective but has safety concerns at scale. UHP is a safer alternative.
Solvent	Acetic Acid, Dichloromethane (DCM), or Ethyl Acetate	Acetic acid has been proven safe for large-scale m-CPBA oxidations.
Temperature	0 - 25 °C	Lower temperatures help to control the exotherm.
Stoichiometry	1.1 - 1.5 equivalents of oxidizing agent	A slight excess is typically required to drive the reaction to completion.
Reaction Time	1 - 24 hours	Monitor by IPCs (e.g., HPLC) to determine the optimal reaction time.
Work-up	Aqueous basic wash (e.g., NaHCO₃, Na₂SO₃) followed by crystallization	To remove acidic byproducts and isolate the pure product efficiently.

Reaction Workflow and Troubleshooting Logic

The following diagrams illustrate the general synthetic pathway and a logical flow for troubleshooting common issues during the scale-up process.

Caption: General workflow for the scaled-up synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Caption: Troubleshooting decision tree for common scale-up issues.

References

• Mondal, K., Mukhopadhyay, N., Patra, S., Roy, T., & Das, P. (2023). 7-Azaindole N-Oxide (7-AINO) Mediated Cu-Catalyzed N-Arylation: Mechanistic Investigation into the Role of Fluoride Ions. ACS Catalysis, 13(18), 11977–11995. [Link]

• Mérour, J.-Y., & Joseph, B. (2001). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Current Organic Chemistry, 5(5), 471-506.
• Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. (n.d.). RosDok.

• Organic Chemistry Portal. (n.d.). Azaindole synthesis. Retrieved from [Link]

• Zhang, Y., et al. (2017). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. Organic Process Research & Development, 21(10), 1624-1628. [Link]

• Efficient and Scalable Process for Synthesis of 5-Nitro-7-azaindole. (2014).

• Kenexis. (n.d.). Oxidation Reaction Safeguarding with SIS. Retrieved from [Link]

• Recent Developments in the Chemistry of Heteroarom
• Pyridine N-Oxide Mediators for Electrochemical Benzylic C(sp3)–H Oxygenation. (2024).
• US Patent No. US10738058B2. (2020). Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine.

• Cardona, F., & Soldaini, G. (n.d.). Urea hydrogen peroxide. Organic Syntheses. Retrieved from [Link]

• Development of a Safe and Practical N-Oxidation Procedure Using m-CPBA in Acetic Acid. (2011). Organic Process Research & Development.

• Organic Chemistry Portal. (n.d.). Pyridine N-oxide and derivatives. Retrieved from [Link]

• Stonehouse Process Safety. (n.d.). Thermal Reaction Hazards – Your Problem? Retrieved from [Link]

• Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. (2017).
• Photophysics and Biological Applications of 7-Azaindole and Its Analogs. (2010).
• Standard Operating Procedure - 3-Chloroperbenzoic acid (MCPBA). (2017). UCLA Chemistry and Biochemistry.
• Organic Process Research & Development Vol. 28 No. 7. (2024).

• Wikipedia. (n.d.). Hydrogen peroxide–urea. Retrieved from [Link]

• Synthesis and Purification of Oxide Nanoparticle Dispersions by Modified Emulsion Precipit
• WO2019244166A1 - Process development for 5-hydroxymethylfurfural (5-hmf) synthesis from carbohydrates. (2019).

• University of Rochester, Department of Chemistry. (n.d.). Workup: mCPBA Oxidation. Retrieved from [Link]

• Common methods for oxidizing pyridines/quinolines and reducing N‐oxides. (2018).
• Urea- Hydrogen Peroxide (UHP)
• Heteroaromatic N-Oxides in Asymmetric C
• The Synthesis of Chiral N-Oxides and Their Applications to β-Turn Mimetic Design. (2013). The University of Liverpool Repository.
• Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties. (2018). Molecules.
• Thermal Hazard Evaluation and Safety Considerations for the Use of O-Benzoyl-N-alkyl Hydroxylamines as Synthetic Reagents. (2021). Organic Process Research & Development.
• US4562052A - Process for the removal of nitrogen oxides from nitric acid plant tail gas. (1985).
• Medicinal Chemistry of Drugs with N-Oxide Functionalities. (2021). Journal of Medicinal Chemistry.
• Recent trends in the chemistry of pyridine N-oxides. (2001).
• Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. (2001).
• Structural, Vibrational Spectroscopic and Theoretical (DFT) Studies of 4-Chloro- and 5-Chloro-7-azaindole-3-carbaldehydes. (2022). Molecules.

• Wikipedia. (n.d.). Thermal oxidation. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). m-CPBA (meta-chloroperoxybenzoic acid). Retrieved from [Link]

• Advances in the Application of Urea-Hydrogen Peroxide to Oxid
• Baran Lab. (2012). Pyridine N-Oxides.

• Organic Chemistry Portal. (n.d.). 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Retrieved from [Link]

• Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis: insights into the role of the silver additive. (2022). Chemical Science.
• Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. (2016). Future Medicinal Chemistry.
• Organic Reaction Workup Formulas for Specific Reagents. (n.d.).
• Urea-Hydrogen Peroxide Complex. (2007).
• Hazards of Oxidation and Reduction Reactions. (2018). Handbook for C.

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Reference Data & Comparative Studies

A Comparative Guide to 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide and its Parent Compound, 5-chloro-7-azaindole: Exploring the Impact of N-Oxidation on Biological Activity

The Parent Compound: 5-chloro-7-azaindole, a Versatile Pharmacophore

5-chloro-7-azaindole is a widely utilized intermediate in the synthesis of pharmaceuticals, particularly in the development of treatments for cancer, neurological disorders, and infectious diseases.[2] The 7-azaindole core itself is a key pharmacophore in numerous kinase inhibitors, where the pyridine nitrogen and the pyrrole N-H group form critical hydrogen bond interactions with the hinge region of the kinase active site.[1] The chloro-substituent at the 5-position can further modulate the electronic properties and lipophilicity of the molecule, potentially enhancing its binding affinity and cellular permeability. Derivatives of 7-azaindole have shown a broad spectrum of biological activities, including anticancer, antibacterial, and kinase-inhibitory effects.

The N-Oxide Derivative: 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

The functionalization of the pyridine ring in 7-azaindole derivatives through N-oxidation is a documented synthetic strategy.[3][4] This chemical modification introduces an oxygen atom to the pyridine nitrogen, significantly altering the physicochemical properties of the parent molecule. These changes can have a profound impact on the compound's biological activity, pharmacokinetics, and pharmacodynamics.

Physicochemical and Biological Activity: A Comparative Analysis

The introduction of the N-oxide functionality is anticipated to modulate the biological activity of 5-chloro-7-azaindole in several key ways:

• Electronic Effects: The N-oxide group is a strong electron-withdrawing group, which can decrease the pKa of the pyridine nitrogen. This alteration in electron density can influence the strength of hydrogen bonding interactions with target proteins.

• Solubility and Polarity: The N-oxide moiety increases the polarity of the molecule, which can lead to improved aqueous solubility. This is a critical factor in drug development, as it can enhance bioavailability.

• Hydrogen Bonding: The N-oxide oxygen can act as a hydrogen bond acceptor, providing an additional point of interaction with biological targets. This could potentially lead to altered binding modes or increased affinity for the target protein.

• Steric Profile: The addition of the oxygen atom increases the steric bulk around the pyridine ring, which could influence how the molecule fits into a binding pocket.

Property	5-chloro-7-azaindole	5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide (Predicted)	Rationale for Difference
Molecular Weight	152.58 g/mol	168.58 g/mol	Addition of an oxygen atom.
Polar Surface Area	Lower	Higher	The N-oxide group is polar.
Aqueous Solubility	Lower	Higher	Increased polarity due to the N-oxide.
Hydrogen Bond Acceptors	1 (pyridine N)	2 (pyridine N-oxide O, pyridine N)	The N-oxide oxygen can accept a hydrogen bond.
Hydrogen Bond Donors	1 (pyrrole NH)	1 (pyrrole NH)	Unchanged.
pKa of Pyridine N	Higher	Lower	The N-oxide is an electron-withdrawing group.

Impact on Kinase Inhibitory Activity: A Mechanistic Hypothesis

The 7-azaindole scaffold's efficacy as a kinase inhibitor is heavily reliant on its interaction with the hinge region of the kinase. The pyridine nitrogen typically acts as a hydrogen bond acceptor, while the pyrrole N-H serves as a hydrogen bond donor.

The introduction of the N-oxide in 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide could lead to several outcomes in the context of kinase inhibition:

• Altered Hinge Binding: The decreased basicity of the pyridine nitrogen might weaken its hydrogen bond with the hinge region. However, the newly introduced N-oxide oxygen could form a new, potentially stronger, hydrogen bond with a nearby amino acid residue, leading to a different binding orientation or enhanced affinity.

• Interaction with the Ribose Pocket: The increased polarity from the N-oxide could favor interactions with the more solvent-exposed ribose-binding pocket of the ATP-binding site.

• Modulation of Selectivity: The altered electronic and steric profile could change the inhibitor's preference for different kinase subtypes, potentially leading to a more selective inhibitor.

Hypothetical kinase hinge binding modes.

Experimental Protocols

To empirically determine the difference in biological activity, the following experimental workflows would be essential.

Synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

This protocol is a representative method for the N-oxidation of a 7-azaindole derivative, adapted from literature procedures for similar compounds.[4]

Materials:

• 5-chloro-7-azaindole

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Dissolve 5-chloro-7-azaindole (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Synthetic workflow for N-oxidation.

In Vitro Kinase Inhibition Assay

A representative protocol to compare the inhibitory activity of the two compounds against a target kinase (e.g., a Fibroblast Growth Factor Receptor, FGFR, for which 1H-pyrrolo[2,3-b]pyridine derivatives have shown activity).[5]

Materials:

• Recombinant human kinase (e.g., FGFR1)

• Kinase substrate (e.g., a synthetic peptide)

• ATP (Adenosine triphosphate)

• 5-chloro-7-azaindole and 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide

• Assay buffer (e.g., containing Tris-HCl, MgCl2, DTT)

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay kit, Promega)

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the assay buffer, the kinase, and the test compounds.

• Incubate for a short period (e.g., 15 minutes) at room temperature to allow for compound-kinase interaction.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Allow the reaction to proceed for a set time (e.g., 60 minutes) at room temperature.

• Stop the reaction and detect the amount of ADP produced using a kinase detection reagent according to the manufacturer's protocol.

• Measure the luminescence signal using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Conclusion

References

• Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. PubMed Central.
• Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs as Potent. (Specific journal not provided).
• Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine).
• Azaindole Therapeutic Agents. PubMed Central.
• Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies. NIH.
• The Azaindole Framework in the Design of Kinase Inhibitors. PubMed Central.
• 7-Azaindole N -Oxide ( 7 -AINO) Mediated Cu-Catalyzed N -Arylation: Mechanistic Investigation into the Role of Fluoride Ions.
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A Researcher's Guide to the In Vitro Validation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide: A Comparative Analysis

This guide provides a comprehensive framework for the in vitro validation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide, a compound belonging to the 7-azaindole class of heterocyclic molecules. Derivatives of this scaffold have shown significant promise as potent kinase inhibitors, particularly targeting pathways like the Fibroblast Growth Factor Receptor (FGFR) signaling cascade, which is often dysregulated in various cancers. This document is intended for researchers, scientists, and drug development professionals, offering a detailed, step-by-step approach to rigorously assess the biological activity of this compound and compare its performance against established alternatives.

The Rationale for a Multi-Faceted Validation Approach

Validating the biological activity of a novel compound requires more than a single assay. A robust in vitro characterization relies on a tiered approach, moving from broad effects on cell viability to specific, mechanistic insights. This guide will detail a logical workflow, beginning with an assessment of the compound's general cytotoxicity and anti-proliferative effects, followed by a direct evaluation of its enzymatic inhibitory capacity, and culminating in the verification of its impact on intracellular signaling pathways. This multi-pronged strategy ensures that the observed biological effects are not only quantifiable but also mechanistically understood.

Experimental Design: A Comparative Framework

To provide meaningful context for the biological activity of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide, its performance will be benchmarked against two reference compounds:

• Doxorubicin: A well-characterized chemotherapeutic agent with known cytotoxic effects, serving as a positive control for cell viability and proliferation assays.

• A known FGFR Inhibitor (e.g., AZD4547): A specific, potent inhibitor of the target kinase family, providing a direct comparison for kinase activity and downstream signaling effects.

The choice of cell lines is critical. For this guide, we will use a cancer cell line known to have aberrant FGFR signaling, such as a breast cancer cell line (e.g., 4T1), which has been used in previous studies with similar compounds.

Overall Experimental Workflow

The following diagram illustrates the sequential workflow for the comprehensive in vitro validation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide.

Caption: Simplified FGFR signaling pathway and the point of inhibition.

Protocol: Western Blot for Phospho-ERK

• Cell Lysis: Treat 4T1 cells with 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide and the reference inhibitor for a specified time. Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: Determine the protein concentration of each lysate using a standard assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a solution like 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for phosphorylated ERK (p-ERK) and total ERK (t-ERK).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the p-ERK signal to the t-ERK signal to determine the extent of inhibition.

Phase 3: Data Presentation and Comparative Analysis

The final phase involves summarizing the quantitative data in a clear and comparative format.

Comparative Performance Data

Compound	Cell Viability IC50 (µM) (MTT Assay)	Cell Proliferation IC50 (µM) (BrdU Assay)	FGFR1 Kinase Inhibition IC50 (µM) (ADP-Glo Assay)
5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide	Experimental Value	Experimental Value	Experimental Value
Doxorubicin	Experimental Value	Experimental Value	N/A
Reference FGFR Inhibitor (e.g., AZD4547)	Experimental Value	Experimental Value	Experimental Value

Conclusion

This comprehensive guide outlines a rigorous, multi-tiered approach for the in vitro validation of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide. By systematically evaluating its effects on cell viability, proliferation, and specific kinase activity, and by comparing its performance to established compounds, researchers can build a robust data package that clearly defines its biological activity and therapeutic potential. The integration of cellular and biochemical assays, along with the analysis of downstream signaling pathways, provides a self-validating system that enhances the trustworthiness and scientific integrity of the findings.

References

• BMG LABTECH. (2020, September 1). Kinase assays. BMG LABTECH.
• Abcam. Cell viability assays. Abcam.
• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Publishing.
• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work?. BellBrook Labs.

Navigating the Structure-Activity Landscape of 7-Azaindole Analogs: A Comparative Guide for Drug Discovery

In the landscape of modern medicinal chemistry, the 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold has emerged as a cornerstone for the development of novel therapeutics, particularly in the realm of oncology.[1][2] Its structural resemblance to purine has positioned it as a privileged core for designing potent kinase inhibitors.[3] This guide delves into the intricate structure-activity relationships (SAR) of 7-azaindole analogs, with a specific focus on the projected impact of 5-chloro substitution and N-oxidation at the 7-position. While direct, comprehensive experimental data on 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide analogs remains nascent, this analysis synthesizes established SAR principles of the parent scaffold to provide a predictive framework for researchers in drug development.

The 7-Azaindole Core: A Privileged Scaffold for Kinase Inhibition

The 7-azaindole moiety is a bioisostere of indole and is present in numerous compounds that have been investigated as inhibitors of various protein kinases.[4] The nitrogen atom at position 7 allows for an additional hydrogen bond interaction within the ATP-binding pocket of many kinases, a feature that is often exploited in drug design. The planarity of the fused ring system also contributes to favorable stacking interactions.[5] A review of the literature indicates that substitutions at positions 1, 3, and 5 of the 7-azaindole ring are critical for modulating biological activity.[2]

Deciphering the Structure-Activity Relationship (SAR) of 7-Azaindole Analogs

The potency and selectivity of 7-azaindole-based inhibitors are profoundly influenced by the nature and position of various substituents. The following sections dissect the key modification points on the 7-azaindole scaffold and their impact on biological activity, drawing from published studies on related analogs.

Substitution at the 5-Position: A Gateway to Potency and Selectivity

The 5-position of the 1H-pyrrolo[2,3-b]pyridine ring has been identified as a crucial site for modification to enhance inhibitory activity.[6] The introduction of a chlorine atom at this position, yielding a 5-chloro-7-azaindole core, can significantly impact the electronic properties and binding interactions of the molecule. The chloro group is a moderately deactivating, ortho-para directing substituent that can influence the pKa of the pyrrole nitrogen and the overall electron distribution of the ring system.

From a SAR perspective, a halogen at the 5-position can:

• Engage in Halogen Bonding: The chlorine atom can act as a halogen bond donor, forming non-covalent interactions with electron-rich residues in the target protein's binding site.

• Modulate Lipophilicity: The introduction of a chloro group increases the lipophilicity of the molecule, which can affect its cell permeability and pharmacokinetic properties.

• Influence Conformation: The steric bulk of the chlorine atom can influence the preferred conformation of side chains attached to other parts of the scaffold.

A study on 1H-pyrrolo[2,3-b]pyridine derivatives as fibroblast growth factor receptor (FGFR) inhibitors highlighted the importance of substitutions at the 5-position for achieving high potency.[6] While this study did not specifically investigate a 5-chloro analog, it underscores the sensitivity of this position to substitution.

The Role of the 7-Oxide: A Polarity and Solubility Modifier

The introduction of an N-oxide at the 7-position of the pyridine ring transforms the parent scaffold into a 7-azaindole 7-oxide. This modification is expected to have several key consequences for the molecule's properties and biological activity:

• Increased Polarity and Solubility: The N-oxide group is a polar functionality that can significantly increase the aqueous solubility of the compound. This can be advantageous for improving the developability of a drug candidate.

• Altered Hydrogen Bonding Capacity: The N-oxide oxygen can act as a hydrogen bond acceptor, providing an additional point of interaction with the target protein.

• Modified Electronic Profile: The N-oxide group is electron-withdrawing, which will further modulate the electronic character of the entire ring system.

While direct SAR studies on 7-azaindole 7-oxides are limited in the public domain, the strategic use of N-oxidation to enhance solubility and modulate activity is a well-established tactic in medicinal chemistry.

Comparative Analysis: Projecting the Performance of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide Analogs

Based on the established SAR of the 7-azaindole scaffold, we can project the potential advantages and challenges of incorporating both a 5-chloro and a 7-oxide functionality.

Feature	Parent 7-Azaindole	5-Chloro-7-Azaindole	5-Chloro-7-Azaindole 7-Oxide
Core Structure	1H-pyrrolo[2,3-b]pyridine	5-Chloro-1H-pyrrolo[2,3-b]pyridine	5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide
Key Interactions	H-bonding via pyrrole N-H and pyridine N	Potential halogen bonding at C5	Additional H-bond acceptor at N7-oxide
Lipophilicity	Moderate	Increased	Potentially balanced by polar N-oxide
Solubility	Generally low	Lower	Increased
Potential Activity	Kinase inhibition[3]	Enhanced potency via C5 substitution	Modulated activity and improved ADME profile

The combination of a 5-chloro group for potential potency enhancement and a 7-oxide for improved physicochemical properties presents a compelling strategy for the design of novel 7-azaindole-based inhibitors.

Experimental Protocols for SAR Elucidation

To empirically validate the projected SAR of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide analogs, a systematic approach to synthesis and biological evaluation is required.

General Synthetic Workflow

The synthesis of these analogs would likely commence from a commercially available or readily synthesized 5-chloro-7-azaindole precursor.

Caption: General synthetic workflow for 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide analogs.

A crucial step is the N-oxidation of the pyridine nitrogen, which can typically be achieved using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA). Subsequent modifications at other positions, such as the pyrrole nitrogen (N1) or the C3 position, can then be carried out to build a library of analogs for SAR studies.[2]

Biological Evaluation Workflow

A standard workflow for evaluating the biological activity of the synthesized analogs would involve a tiered screening approach.

Caption: Tiered workflow for the biological evaluation of novel 7-azaindole analogs.

This workflow allows for the efficient identification of potent and selective inhibitors from the synthesized library, progressing the most promising candidates to more complex cellular and in vivo models.

Conclusion and Future Directions

The 7-azaindole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. While the specific class of 5-Chloro-1H-pyrrolo[2,3-b]pyridine 7-oxide analogs is not yet extensively documented in the literature, a systematic exploration based on established SAR principles holds significant promise. The strategic combination of a 5-chloro substituent to enhance potency and a 7-oxide moiety to improve physicochemical properties presents a rational design strategy. Future research in this area should focus on the synthesis of a diverse library of these analogs and their rigorous biological evaluation to unlock their full therapeutic potential.

References

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing. (URL not available)

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. PubMed Central. [Link]

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• Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. JNAS. (URL not available)

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• Synthesis and biological evaluation of 7-azaindole derivatives, synthetic cytokinin analogues. PubMed. [Link]

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